3-[benzyl(methyl)amino]-N-(2,5-dimethoxyphenyl)propanamide

• Molecular Formula: C19H24N2O3
• Molecular Weight: 328.4 g/mol
• IUPAC Name: 3-[benzyl(methyl)amino]-N-(2,5-dimethoxyphenyl)propanamide
• InChI: InChI=1S/C19H24N2O3/c1-21(14-15-7-5-4-6-8-15)12-11-19(22)20-17-13-16(23-2)9-10-18(17)24-3/h4-10,13H,11-12,14H2,1-3H3,(H,20,22)
• InChI Key: RNRHBUOTMBYIMH-UHFFFAOYSA-N
• SMILES: CN(CCC(=O)NC1=C(C=CC(=C1)OC)OC)CC2=CC=CC=C2

Description

3-[benzyl(methyl)amino]-N-(2,5-dimethoxyphenyl)propanamide, also known as 25B-NBOMe, is a synthetic hallucinogenic drug that belongs to the phenethylamine class. It was first synthesized by Ralf Heim and his team in 2003. Since then, 25B-NBOMe has gained popularity as a recreational drug due to its potent psychedelic effects. However, it has also been studied for its potential therapeutic applications in scientific research.

Mechanism of Action

3-[benzyl(methyl)amino]-N-(2,5-dimethoxyphenyl)propanamide acts as a partial agonist at the 5-HT2A receptor, which results in the activation of downstream signaling pathways. This leads to changes in neurotransmitter release and neuronal activity, which are responsible for the drug's psychedelic effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-[benzyl(methyl)amino]-N-(2,5-dimethoxyphenyl)propanamide include altered perception, mood, and cognition. It has been reported to induce vivid visual hallucinations, synesthesia, and altered time perception. It may also cause changes in heart rate, blood pressure, and body temperature.

Advantages and Limitations for Lab Experiments

One advantage of using 3-[benzyl(methyl)amino]-N-(2,5-dimethoxyphenyl)propanamide in lab experiments is its potent psychedelic effects, which make it a useful tool for studying the neurobiological mechanisms underlying altered states of consciousness. However, its potential for abuse and toxicity limit its use in animal models and human subjects.

Future Directions

Future research on 3-[benzyl(methyl)amino]-N-(2,5-dimethoxyphenyl)propanamide could focus on its potential therapeutic applications in treating psychiatric disorders such as depression and anxiety. It could also investigate the neurobiological mechanisms underlying its psychedelic effects and the potential for developing safer and more effective psychedelic drugs. Additionally, research could explore the long-term effects of 3-[benzyl(methyl)amino]-N-(2,5-dimethoxyphenyl)propanamide on brain function and behavior.

Synthesis Methods

The synthesis of 3-[benzyl(methyl)amino]-N-(2,5-dimethoxyphenyl)propanamide involves the condensation of 2C-B-NBOMe with benzylmethylamine in the presence of a reducing agent such as sodium triacetoxyborohydride. The resulting compound is then acylated with 2,5-dimethoxybenzoyl chloride to yield 3-[benzyl(methyl)amino]-N-(2,5-dimethoxyphenyl)propanamide.

Scientific Research Applications

3-[benzyl(methyl)amino]-N-(2,5-dimethoxyphenyl)propanamide has been studied for its potential therapeutic applications in scientific research. One study found that it has a high affinity for the 5-HT2A receptor, which is involved in the regulation of mood, perception, and cognition. This suggests that 3-[benzyl(methyl)amino]-N-(2,5-dimethoxyphenyl)propanamide may have potential as a treatment for psychiatric disorders such as depression and anxiety.